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Compound of Interest

3-Bromo-5-
Compound Name: o
(bromomethyl)benzonitrile

Cat. No.: B054326

An In-depth Technical Guide to the Safety and Handling of 3-Bromo-5-
(bromomethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-bromo-5-
(bromomethyl)benzonitrile (CAS RN: 124289-24-3), a brominated organic compound utilized
in organic synthesis and pharmaceutical development.[1] Due to its hazardous nature, strict
adherence to the following protocols is essential to ensure a safe laboratory environment.

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. Below is a summary of the available data for 3-bromo-5-
(bromomethyl)benzonitrile and related compounds.
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Property Value Source
Molecular Formula C8H5Br2N [21[3114]
Molecular Weight 274.94 g/mol [21[31[4]
Appearance Solid [2]
Melting Point 93-96 °C

Storage Temperature 2-8°C, under inert atmosphere [2][3]

Hazard Identification and GHS Classification

3-Bromo-5-(bromomethyl)benzonitrile is classified as a hazardous substance. The GHS
hazard statements indicate significant health risks associated with exposure.

GHS Classification = Hazard Statement Signal Word Pictograms
Acute Toxicity, Oral H301: Toxic if

Danger
(Category 3) swallowed

Acute Toxicity, Dermal H311: Toxic in contact

) ) Danger
(Category 3) with skin
Acute Toxicity,
Inhalation (Category H331: Toxic if inhaled Danger
3)
Skin H314: Causes severe
Corrosion/Irritation skin burns and eye Danger corrosive
(Category 1B) damage
Skin Sensitization H317: May cause an ) )
o ) Warning Exclamation mark
(Category 1) allergic skin reaction

Note: The GHS classification is based on data for 3-bromo-5-(bromomethyl)benzonitrile and
structurally similar compounds.[2][5]

Safe Handling and Storage Protocols
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Adherence to proper handling and storage protocols is critical to minimize the risk of exposure

and ensure the stability of the compound.

Engineering Controls

o Ventilation: All work with 3-bromo-5-(bromomethyl)benzonitrile must be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[6][7]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[8][9]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling this compound.

PPE Type

Specifications

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield conforming to
EN166 or OSHA 29 CFR
1910.133 standards.[6][8][10]

Protects against splashes and
airborne particles that can

cause severe eye damage.

Skin Protection

Appropriate protective gloves
(e.g., Butyl Rubber, Polyvinyl
Alcohol) and a lab coat.[10][11]

Prevents skin contact, which
can be toxic and cause severe
burns.[2]

Respiratory Protection

A NIOSH or European
Standard EN 149 approved
respirator with an appropriate
filter for organic vapors and
particulates should be used
when engineering controls are
insufficient or during

emergency situations.[6][8]

Protects against the inhalation

of toxic dust and vapors.

Handling Procedures

» Avoid direct contact with the substance.[7]
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Do not breathe dust, vapor, mist, or gas.[6]

Avoid the formation of dust and aerosols.[7][10]

Wash hands thoroughly after handling.[10]

Do not eat, drink, or smoke in the laboratory.[11]

Storage Conditions

e Store in a cool, dry, and well-ventilated area.[1][7]

» Keep the container tightly closed and sealed.[6][7][12]

o Store locked up.[8]

e This compound is light-sensitive and should be stored away from direct sunlight.[7]

e Segregate from incompatible materials such as bases, alcohols, amines, metals, and
oxidizing agents.[8][11]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the victim to fresh air immediately.[8][13] If
) breathing is difficult or has stopped, provide
Inhalation . o ] )
artificial respiration.[10][13] Seek immediate

medical attention.[10]

Immediately remove all contaminated clothing.
i [7][8] Wash the affected area thoroughly with
Skin Contact )
soap and plenty of water for at least 15 minutes.

[8][10] Seek immediate medical attention.[7][10]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[8]
Eye Contact ]

Remove contact lenses if present and easy to

do.[10] Seek immediate medical attention.[8][10]

Do NOT induce vomiting.[8][13] Rinse mouth
) with water.[10] Never give anything by mouth to
Ingestion . . .
an unconscious person.[8][10] Seek immediate

medical attention.[10]

Spill Response
e Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, closed container for disposal.[6][8]

e Major Spills: In case of a large spill, evacuate the area immediately and contact emergency
services.[12][14] Only trained personnel equipped with appropriate PPE should handle the
cleanup.[7]

e Prevent the spilled material from entering drains.[7][10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[10]
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e Unsuitable Extinguishing Media: Do not use a direct stream of water as it may scatter the
material.[6]

e Hazardous Combustion Products: Upon heating, this compound may decompose to produce
toxic fumes, including carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[8]
[10]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][10]

Waste Disposal

Dispose of 3-bromo-5-(bromomethyl)benzonitrile and any contaminated materials as
hazardous waste in accordance with local, regional, and national regulations.[10] Do not allow
the chemical to enter drains or the environment.[7][12]

Experimental Protocol: General Procedure for
Handling a Hazardous Solid Compound

The following is a generalized protocol for the safe handling and use of 3-bromo-5-
(bromomethyl)benzonitrile in a laboratory setting. This protocol should be adapted to the
specific requirements of the experiment.

e Preparation and Pre-computation:

o Review the Safety Data Sheet (SDS) for 3-bromo-5-(bromomethyl)benzonitrile and all
other reagents to be used.

o Calculate the required amounts of all reagents and prepare a detailed experimental plan.
o Ensure that all necessary PPE is available and in good condition.
e Donning PPE:

o Put on a lab coat, followed by chemical safety goggles and any additional face protection
required.
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o Select and inspect the appropriate chemical-resistant gloves and wear them before
handling any chemicals.

Experimental Setup in a Fume Hood:

o Set up all necessary glassware and equipment within a certified chemical fume hood.

o Ensure the fume hood sash is at the appropriate working height.

Weighing and Transfer:

o Weigh the required amount of 3-bromo-5-(bromomethyl)benzonitrile in a tared
container within the fume hood or in a balance enclosure with appropriate ventilation.

o Carefully transfer the solid to the reaction vessel, minimizing the creation of dust.

Running the Reaction:

o Conduct all subsequent steps of the experiment within the fume hood.

o Continuously monitor the reaction for any unexpected changes.

Work-up and Purification:

o Perform all extraction, filtration, and purification steps within the fume hood.

Decontamination and Cleanup:

o Decontaminate all glassware and equipment that have come into contact with the
hazardous material using an appropriate method.

o Wipe down the work surface in the fume hood.

Doffing PPE:

o Remove gloves using the proper technique to avoid contaminating your hands.

o Remove your lab coat and eye protection.
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o Wash your hands thoroughly with soap and water.

¢ Waste Disposal:
o Collect all waste materials in appropriately labeled hazardous waste containers.

Visualized Safety Workflow

The following diagram illustrates a logical workflow for handling hazardous chemicals in a
laboratory setting.

Click to download full resolution via product page

A flowchart illustrating the key stages of a safe laboratory workflow for handling hazardous
chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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